Cas no 1315366-56-3 (ethyl 2-amino-3-bromo-5-chlorobenzoate)

• Product Name: ethyl 2-amino-3-bromo-5-chlorobenzoate
• CAS No: 1315366-56-3
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• MDL: MFCD19382293
• CID: 4588197
• Update Time: 2025-10-23

ethyl 2-amino-3-bromo-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-bromo-5-chlorobenzoate
• Benzoic acid, 2-amino-3-bromo-5-chloro-, ethyl ester

• MDL： MFCD19382293
• Inchi： 1S/C9H9BrClNO2/c1-2-14-9(13)6-3-5(11)4-7(10)8(6)12/h3-4H,2,12H2,1H3
• InChI Key： ZBCQHMOWJBMTDT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(Cl)=CC(Br)=C1N

Additional information on ethyl 2-amino-3-bromo-5-chlorobenzoate

Ethyl 2-Amino-3-Bromo-5-Chlorobenzoate (CAS 1315366-56-3): A Comprehensive Overview

Ethyl 2-amino-3-bromo-5-chlorobenzoate (CAS 1315366-56-3) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring amino, bromo, and chloro functional groups, has garnered attention for its unique chemical properties and versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "ethyl 2-amino-3-bromo-5-chlorobenzoate synthesis", "CAS 1315366-56-3 applications", and "benzoate derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The molecular structure of ethyl 2-amino-3-bromo-5-chlorobenzoate combines multiple halogen atoms with an ester group, making it particularly valuable for cross-coupling reactions in medicinal chemistry. Recent trends in pharmaceutical development, especially in the creation of targeted therapies and small molecule drugs, have increased demand for such multifunctional building blocks. The compound's molecular weight of 292.56 g/mol and specific physicochemical properties make it suitable for various organic transformations, answering common search queries about "halogenated benzoate reactivity" and "amino ester derivatives in synthesis".

In pharmaceutical applications, CAS 1315366-56-3 serves as a crucial intermediate for developing potential drug candidates. The presence of both electron-donating (amino) and electron-withdrawing (halogen) groups allows for diverse structure-activity relationship studies. Current research hotspots include its use in kinase inhibitor development and antimicrobial agents, addressing frequent searches about "halogenated aromatic compounds in medicine". The compound's stability under various conditions makes it particularly valuable for high-throughput screening applications.

The agrochemical sector has shown increasing interest in ethyl 2-amino-3-bromo-5-chlorobenzoate derivatives for developing novel crop protection agents. Its structural features align with current demands for environmentally friendly pesticides with specific modes of action. Researchers exploring "halogenated benzoates in agriculture" or "amino ester fungicides" will find this compound particularly relevant to their work. The bromo and chloro substituents enhance the molecule's ability to interact with biological targets while maintaining favorable environmental persistence characteristics.

From a synthetic chemistry perspective, CAS 1315366-56-3 offers multiple reactive sites for selective functionalization. The amino group allows for amide bond formation, while the halogens facilitate various metal-catalyzed coupling reactions. These properties respond to common technical queries about "ortho-substituted benzoate reactivity" and "multifunctional aromatic building blocks". Recent publications highlight its use in palladium-catalyzed cross-couplings, particularly in constructing complex biaryl systems for material science applications.

The market for ethyl 2-amino-3-bromo-5-chlorobenzoate has grown steadily, driven by expanding contract research organizations and custom synthesis services. Industry reports tracking "specialty chemical intermediates market" or "pharmaceutical building block demand" consistently feature compounds with this structural motif. Current manufacturing processes focus on atom-efficient synthesis routes that minimize waste, addressing sustainability concerns in chemical production while maintaining high purity standards required for research applications.

Quality control of CAS 1315366-56-3 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent requirements for pharmaceutical-grade intermediates, answering technical searches about "benzoate derivative characterization". Storage recommendations generally suggest cool, dry conditions in amber containers to maintain stability, with particular attention to preventing moisture absorption that could affect reactivity.

Future research directions for ethyl 2-amino-3-bromo-5-chlorobenzoate include exploration of its photophysical properties for material science applications and further development as a versatile synthon in diversity-oriented synthesis. These potential applications align with growing interest in "functional aromatic compounds for OLEDs" and "multicomponent reaction scaffolds". The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for medicinal chemistry optimization programs targeting challenging biological targets.

Regulatory aspects of CAS 1315366-56-3 comply with standard laboratory chemical guidelines, with proper handling procedures similar to other amino ester compounds. Safety data sheets provide comprehensive information about personal protective equipment requirements and first aid measures, addressing common workplace safety queries. The compound's classification falls within standard research chemical categories without special restrictions, making it accessible for legitimate scientific investigations worldwide.

In conclusion, ethyl 2-amino-3-bromo-5-chlorobenzoate (CAS 1315366-56-3) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of functional groups enables numerous synthetic transformations, while its physicochemical profile makes it suitable for various applied research scenarios. As chemical research continues advancing toward more complex molecular architectures, intermediates like this benzoate derivative will remain essential tools for innovation in drug discovery, agrochemical development, and advanced material synthesis.